Magnesium iodate tetrahydrate
Overview
Description
Magnesium iodate tetrahydrate is an inorganic compound with the chemical formula Mg(IO3)2·4H2O. It is a white crystalline substance that is relatively insoluble in water but soluble in sulfuric acid. This compound is known for its well-defined monoclinic crystals of high luster and is used in various scientific and industrial applications .
Preparation Methods
Magnesium iodate tetrahydrate can be synthesized through the reaction of iodic acid (HIO3) with magnesium hydroxide (Mg(OH)2). The reaction proceeds as follows: [ \text{Mg(OH)}_2 + 2\text{HIO}_3 \rightarrow \text{Mg(IO}_3)_2 + 2\text{H}_2\text{O} ] The resulting product is magnesium iodate, which can be crystallized to obtain the tetrahydrate form .
Chemical Reactions Analysis
Magnesium iodate tetrahydrate undergoes various chemical reactions, including:
Oxidation and Reduction: It can participate in redox reactions, where iodate ions (IO3-) can be reduced to iodide ions (I-).
Substitution Reactions: It can react with other compounds to form different iodates or iodides.
Decomposition: When heated, this compound loses water molecules and decomposes into magnesium oxide (MgO) and iodine oxides.
Common reagents used in these reactions include sulfuric acid, which helps in dissolving the compound, and reducing agents like sodium sulfite (Na2SO3) for redox reactions .
Scientific Research Applications
Magnesium iodate tetrahydrate has several scientific research applications:
Chemistry: It is used as a reagent in various chemical reactions and analytical techniques.
Biology: It can be used in biological studies to understand the effects of iodate compounds on biological systems.
Medicine: Research is being conducted on its potential use in medical applications, particularly in the development of new drugs and treatments.
Industry: It is used in the production of other iodate compounds and as a component in certain industrial processes
Mechanism of Action
The mechanism of action of magnesium iodate tetrahydrate involves its interaction with various molecular targets and pathways. In redox reactions, the iodate ions can act as oxidizing agents, accepting electrons from other molecules. This property is utilized in various chemical and biological processes .
Comparison with Similar Compounds
Magnesium iodate tetrahydrate can be compared with other iodate compounds such as:
Calcium iodate (Ca(IO3)2): Similar in structure but with calcium instead of magnesium.
Barium iodate (Ba(IO3)2): Contains barium and has different solubility properties.
Strontium iodate (Sr(IO3)2): Contains strontium and is used in different industrial applications
This compound is unique due to its specific crystalline structure and solubility properties, making it suitable for particular scientific and industrial applications.
Properties
IUPAC Name |
magnesium;diiodate;tetrahydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2HIO3.Mg.4H2O/c2*2-1(3)4;;;;;/h2*(H,2,3,4);;4*1H2/q;;+2;;;;/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QRDFCLGYWATLRM-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
O.O.O.O.[O-]I(=O)=O.[O-]I(=O)=O.[Mg+2] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H8I2MgO10 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80721549 |
Source
|
| Record name | Magnesium iodate--water (1/2/4) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80721549 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
446.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
13446-17-8 |
Source
|
| Record name | Magnesium iodate--water (1/2/4) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80721549 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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